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Compound of Interest

Compound Name: Strontium carbide

CAS No.: 12071-29-3

Cat. No.: B083920

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Scientific literature extensively covers various strontium-based nanoparticles like

strontium carbonate and strontium oxide, and general synthesis methods for metal carbides.

However, there is a notable lack of specific research, detailed synthesis protocols, and

established applications for nanoscale strontium carbide (SrC2). The following application

notes and protocols are therefore based on established principles for nanomaterial synthesis

and potential applications extrapolated from related compounds. The proposed protocols are

intended as a starting point for research and will require significant optimization.

Introduction to Nanoscale Strontium Carbide
Strontium carbide (SrC2) is an acetylide salt consisting of strontium cations (Sr²⁺) and

carbide anions (C₂²⁻). In its bulk form, it is a black tetragonal crystalline solid.[1] When

produced at the nanoscale, SrC2 powder is expected to exhibit significantly different properties

compared to its bulk counterpart due to increased surface-area-to-volume ratio and quantum

confinement effects. These properties could make it a candidate for various applications in

materials science and potentially in biomedicine.
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Potential Properties of Nanoscale SrC2:

High Reactivity: Increased surface area would likely lead to higher reactivity, for instance, in

catalytic applications.

Enhanced Mechanical Properties: Nanomaterials often exhibit improved hardness and wear

resistance.

Unique Optical and Electronic Properties: Quantum confinement in nanoparticles can lead to

size-dependent optical and electronic behaviors.

A summary of known properties for bulk strontium carbide and expected properties for

nanoscale SrC2 is presented in Table 1.

Table 1: Properties of Bulk vs. Expected Properties of Nanoscale Strontium Carbide
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Property
Bulk Strontium
Carbide (SrC2)

Nanoscale
Strontium Carbide
(SrC2) (Predicted)

Reference

Molecular Formula SrC2 SrC2 [1]

Molecular Weight 111.64 g/mol 111.64 g/mol [1]

Appearance
Black tetragonal

crystals

Fine black or dark

grey powder
[1]

Melting Point > 1700 °C Likely lower than bulk [1]

Density 3.19 g/cm³

Lower than bulk due

to surface effects and

potential porosity in

aggregates

[1]

Solubility in Water
Decomposes to form

acetylene gas

Highly reactive with

water, rapid

decomposition

[1]

Particle Size
Micrometer to

millimeter scale
1 - 100 nm -

Surface Area Low High -

Catalytic Activity Low Potentially high

Proposed Synthesis Protocol for Nanoscale
Strontium Carbide Powder
While no specific protocol for nanoscale SrC2 is readily available, a plausible approach is the

carbothermal reduction of a nanoscale strontium precursor. This method is a common strategy

for synthesizing various metal carbide nanoparticles.

Principle
A nanoscale strontium-containing precursor (e.g., strontium carbonate or strontium oxide

nanoparticles) is intimately mixed with a carbon source. Upon heating in an inert atmosphere,

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3506155/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3506155/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3506155/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3506155/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3506155/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3506155/
https://www.benchchem.com/product/b083920/docs?utm_src=pdf-body#application-notes-and-protocols-nanoscale-strontium-carbide-src2-powder
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


the carbon reduces the strontium compound to form strontium carbide. The nanoscale nature

of the precursors is crucial for achieving a nanoscale final product and enabling the reaction at

potentially lower temperatures than bulk synthesis.

Materials and Reagents
Strontium carbonate (SrCO3) nanoparticles (as precursor)

Carbon nanoparticles (e.g., carbon black, activated charcoal)

Argon gas (high purity)

Ethanol (for slurry mixing)

Tube furnace with temperature control

Alumina or graphite crucibles

Ball mill or ultrasonic mixer

Experimental Procedure
Precursor Preparation: Synthesize or procure strontium carbonate (SrCO3) nanoparticles. A

microwave-assisted synthesis can be used to produce SrCO3 nanoparticles.

Mixing of Reactants:

Weigh stoichiometric amounts of SrCO3 nanoparticles and carbon nanoparticles. An

excess of carbon may be used to ensure complete reaction and prevent oxidation.

Create a slurry of the mixed powders in ethanol.

Homogenize the mixture using a high-energy ball mill or a powerful ultrasonicator for 1-2

hours to ensure intimate mixing at the nanoscale.

Dry the mixture completely in a vacuum oven at 80-100 °C to remove the ethanol.

Carbothermal Reduction:
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Place the dried powder mixture in a graphite or alumina crucible.

Position the crucible in the center of a tube furnace.

Purge the furnace tube with high-purity argon gas for at least 30 minutes to remove all

oxygen.

Maintain a constant flow of argon throughout the heating and cooling process.

Heat the furnace to a target temperature (e.g., 1200-1500 °C). The optimal temperature

will need to be determined experimentally.

Hold at the target temperature for a specific duration (e.g., 2-4 hours).

Cool the furnace down to room temperature under the argon atmosphere.

Post-Synthesis Handling:

The resulting nanoscale SrC2 powder is highly reactive with air and moisture.[1] All

handling and storage should be performed in an inert atmosphere (e.g., inside a

glovebox).

Characterization of Nanoscale SrC2
The synthesized powder should be characterized to determine its phase, size, morphology, and

purity.

X-ray Diffraction (XRD): To confirm the crystalline phase of SrC2 and identify any unreacted

precursors or side products.

Scanning Electron Microscopy (SEM): To observe the morphology and aggregation of the

nanoparticles.

Transmission Electron Microscopy (TEM): To determine the primary particle size, size

distribution, and crystal structure of individual nanoparticles.

Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area of the powder.
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Proposed Synthesis and Characterization Workflow for Nanoscale SrC2
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Caption: Proposed workflow for the synthesis and characterization of nanoscale SrC2 powder.
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Potential Applications in Research and Drug
Development
While there are no documented applications of nanoscale SrC2, its properties can be

extrapolated from related materials for potential uses.

Catalysis
Many metal carbide nanoparticles are known for their catalytic properties. Nanoscale SrC2

could potentially be investigated as a catalyst or catalyst support in various chemical reactions,

such as hydrogenation or dehydrogenation, due to its high surface area and reactivity.

Materials Science
Nano-carbides are used to create high-performance coatings due to their hardness and wear

resistance. Nanoscale SrC2 could be explored for developing novel composite materials with

enhanced mechanical or thermal properties.

Potential in Drug Delivery (Hypothetical)
The applications of other strontium-based nanoparticles in drug delivery suggest that SrC2

could be explored for similar purposes, with some important caveats. Strontium carbonate

nanoparticles have been successfully used for pH-sensitive drug delivery.[1][2] They are stable

at physiological pH but dissolve in the acidic environment of tumor cells, releasing their drug

payload.

Given that SrC2 reacts vigorously with water, it is not directly suitable for in-vivo applications in

its pure form. However, if SrC2 nanoparticles could be encapsulated in a protective,

biocompatible, and pH-sensitive polymer shell, they could potentially be developed into a novel

drug delivery system. The reaction of SrC2 with water to produce acetylene gas could be

harnessed as a mechanism for generating localized cavitation or disrupting endosomal

membranes to enhance drug release. This remains a highly speculative application requiring

substantial research.
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Conceptual Model for a Sr-Based Nanoparticle in Drug Delivery
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Caption: Conceptual model for a pH-sensitive strontium-based nanoparticle for targeted drug

delivery.

Safety and Handling
Strontium carbide is highly reactive. It reacts with water and moisture to produce flammable

acetylene gas.[1] Nanoscale SrC2 is expected to be even more reactive.

Handling: All handling of SrC2 powder must be conducted under an inert atmosphere (e.g.,

an argon or nitrogen-filled glovebox).

Storage: Store in a tightly sealed container in a dry, inert environment.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, lab

coat, and gloves, at all times.

Toxicity: The toxicity of nanoscale SrC2 has not been studied. As with all nanomaterials,

appropriate precautions should be taken to avoid inhalation or skin contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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